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Compound of Interest

Compound Name: 4-Chlorobenzylamine

Cat. No.: B054526

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides immediate, essential safety and
logistical information for 4-Chlorobenzylamine, including operational and disposal plans to
foster a secure laboratory environment.

Physicochemical and Toxicity Data

A clear understanding of the properties of 4-Chlorobenzylamine is the first step toward safe
handling. The following table summarizes key quantitative data.

Property Value Reference
Molecular Formula C7HsCIN [1]

CAS Number 104-86-9 [2]

Boiling Point 215°C [3]

Density 1.164 g/mL at 25 °C [3]

Flash Point 90 °C (194 °F) - closed cup

Vapor Pressure 0.139 mmHg at 25°C [4]

Hazard Classifications:
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Acute toxicity, Oral (Category 4)[2][4]
Acute toxicity, Dermal (Category 4)[2][4]
Skin Corrosion/Irritation (Category 1B/1C)[2][5]

Serious Eye Damage/Irritation (Category 1)[2][5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[6]

Protection Type

Recommended Equipment

Standards/Notes

Eye/Face Protection

Chemical safety goggles or a

face shield.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[2]

[7]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), and
appropriate protective clothing
to prevent skin exposure. A lab
coat is required.[2][6][7]

Inspect gloves before use.[1]

[6]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
exposure limits are exceeded
or if irritation is experienced.[2]
[7] Use in a well-ventilated

area is crucial.[7]

Operational Handling and Storage

Proper handling and storage are critical to maintain the chemical's integrity and prevent

accidents.
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Handling:

Work in a well-ventilated area.[7]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Wash hands and any exposed skin thoroughly after handling.[2][8]

Do not eat, drink, or smoke when using this product.[2][8]

Keep away from heat, sparks, open flames, and hot surfaces.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Keep away from incompatible substances such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and carbon dioxide.[2]

Store in a corrosives area.[7]

Store locked up.[2][8]

It is recommended to store under an inert atmosphere as it can be air sensitive.[7]

Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response:

Remove all sources of ignition.[2][7]

Ensure adequate ventilation.[7]

Wear appropriate personal protective equipment.[7]
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Absorb the spill with an inert material such as dry sand, earth, or silica gel.[2][7]
Collect the absorbed material and place it into a suitable, closed container for disposal.[1][2]

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous
waste.[6]

Prevent the spill from entering storm sewers or ditches.[7]

Disposal:

Dispose of contents and containers to an approved waste disposal plant.[2][5]

Waste is classified as hazardous and should be disposed of in accordance with local, state,
and federal regulations.[1]

Do not dispose of down the drain or in regular trash.[6]

Any contaminated materials, such as gloves and absorbent pads, must also be disposed of
as hazardous waste.[6]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[2][5]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower. Wash off immediately with soap and plenty of water for at least 15 minutes. Seek
immediate medical attention. Wash contaminated clothing before reuse.[2][7][8]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][7]
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 Ingestion: Do NOT induce vomiting. Rinse mouth. If the victim is conscious and alert, give 2-
4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek

immediate medical attention.[2][7]

Emergency Response Workflow

The following diagram outlines the logical steps for responding to a 4-Chlorobenzylamine
spill.
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Immediate Actions
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Caption: Workflow for 4-Chlorobenzylamine Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling 4-
Chlorobenzylamine]. BenchChem, [2025]. [Online PDF]. Available at:
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4-chlorobenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b054526?utm_src=pdf-custom-synthesis
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA13984~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:12:33~~4-Chlorobenzylamine~~
https://www.fishersci.com/store/msds?partNumber=AC108790250&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1270950.htm
https://www.echemi.com/produce/pr2503044519-4-chlorobenzylamine.html
https://www.tcichemicals.com/BE/en/sds/C1090_EU_6N.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Iodobenzylamine_A_Guide_for_Laboratory_Professionals.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1270950_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1270950_EN.htm
https://www.guidechem.com/encyclopedia/4-chlorobenzylamine-dic1860.html
https://www.benchchem.com/product/b054526#personal-protective-equipment-for-handling-4-chlorobenzylamine
https://www.benchchem.com/product/b054526#personal-protective-equipment-for-handling-4-chlorobenzylamine
https://www.benchchem.com/product/b054526#personal-protective-equipment-for-handling-4-chlorobenzylamine
https://www.benchchem.com/product/b054526#personal-protective-equipment-for-handling-4-chlorobenzylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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